3-[4-(2-Methoxyethyl)phenoxy]-1,2-propanediol-d5

• CAS No.: 1246815-20-2
• Molecular Formula: C12H18O4
• Molecular Weight: 231.303
• IUPAC Name: 1,1,2,3,3-pentadeuterio-3-[4-(2-methoxyethyl)phenoxy]propane-1,2-diol
• InChI: InChI=1S/C12H18O4/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/i8D2,9D2,11D
• InChI Key: MELFVOGWPJFQBB-QJHRKUAUSA-N
• SMILES: COCCC1=CC=C(C=C1)OCC(CO)O
• Synonyms: H 93/82-d5

Description

“3-[4-(2-Methoxyethyl)phenoxy]-1,2-propanediol-d5” is a biochemical used for proteomics research. It is also known as “H 93/82-d5” and has a molecular formula of C12H13D5O4. It is a new byproduct detected in Metoprolol tartrate.

Synthesis Analysis

The synthesis of “this compound” was accomplished starting from 4-(2-methoxyethyl)phenol in two steps via KOH-mediated substitution with epichlorohydrin and then H2SO4 catalyzed hydrolysis of the formed epoxide.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H18O4/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include KOH-mediated substitution with epichlorohydrin and H2SO4 catalyzed hydrolysis.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 231.30. It is a white low melting solid and its boiling point is predicted to be 382.7±32.0 °C. It has a density of 1.145±0.06 g/cm3.

Safety and Hazards

Safety measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.